OXOACTEOSIDE
OXOACTEOSIDE
Brand Name:
Vulcanchem
CAS No.:
149507-92-6
VCID:
VC0136420
InChI:
InChI=1S/C29H34O16/c1-12-22(37)23(38)24(39)29(42-12)45-27-25(40)28(41-11-19(35)14-4-6-16(32)18(34)9-14)43-20(10-30)26(27)44-21(36)7-3-13-2-5-15(31)17(33)8-13/h2-9,12,20,22-34,37-40H,10-11H2,1H3/b7-3+/t12-,20+,22-,23+,24+,25+,26+,27+,28+,29-/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)C=CC3=CC(=C(C=C3)O)O)CO)OCC(=O)C4=CC(=C(C=C4)O)O)O)O)O)O
Molecular Formula:
C29H34O16
Molecular Weight:
638.575
OXOACTEOSIDE
CAS No.: 149507-92-6
Cat. No.: VC0136420
Molecular Formula: C29H34O16
Molecular Weight: 638.575
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 149507-92-6 |
|---|---|
| Molecular Formula | C29H34O16 |
| Molecular Weight | 638.575 |
| IUPAC Name | [(2R,3R,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)-2-oxoethoxy]-5-hydroxy-2-(hydroxymethyl)-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C29H34O16/c1-12-22(37)23(38)24(39)29(42-12)45-27-25(40)28(41-11-19(35)14-4-6-16(32)18(34)9-14)43-20(10-30)26(27)44-21(36)7-3-13-2-5-15(31)17(33)8-13/h2-9,12,20,22-34,37-40H,10-11H2,1H3/b7-3+/t12-,20+,22-,23+,24+,25+,26+,27+,28+,29-/m0/s1 |
| Standard InChI Key | QKMLPSOMRMIAPR-RBGAWHCWSA-N |
| SMILES | CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)C=CC3=CC(=C(C=C3)O)O)CO)OCC(=O)C4=CC(=C(C=C4)O)O)O)O)O)O |
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